Cas no 773873-89-5 (methyl 3-fluoro-4-(trifluoromethyl)benzoate)

• Product Name: methyl 3-fluoro-4-(trifluoromethyl)benzoate
• CAS No: 773873-89-5
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD06203754
• CID: 1016103
• PubChem ID: 46311152
• Update Time: 2025-04-20

methyl 3-fluoro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-fluoro-4-(trifluoromethyl)benzoate
• 3-ethyl-2-pyridinecarboxylic acid methyl ester
• FT-0658034
• KB-202895
• methyl 3-ethylpicolinate
• SBB068951
• SureCN535668
• AKOS027439711
• 3-Fluoro-4-trifluoromethylbenzoic acid, methyl ester
• FT-0709336
• MFCD06203754
• BS-29609
• METHYL3-FLUORO-4-(TRIFLUOROMETHYL)BENZOATE
• 773873-89-5
• YFB87389
• SCHEMBL3830811
• Methyl 3-fluoro-4-trifluoroMethylbenzoate
• DB-221070

• MDL： MFCD06203754
• Inchi： 1S/C9H6F4O2/c1-15-8(14)5-2-3-6(7(10)4-5)9(11,12)13/h2-4H,1H3
• InChI Key： NLARJSCTWHCNMQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 222.03039208g/mol
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters